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Compound of Interest

Compound Name: (2R)-2,3-Dihydroxypropanoic acid

Cat. No.: B1210773

Essential Safety and Handling Guide for (2R)-2,3-
Dihydroxypropanoic Acid

This guide provides critical safety and logistical information for the handling and disposal of
(2R)-2,3-Dihydroxypropanoic acid, tailored for researchers, scientists, and drug development
professionals. Following these procedures is essential for ensuring laboratory safety and
minimizing risks associated with this chemical.

Hazard Identification and Personal Protective Equipment
(PPE)

(2R)-2,3-Dihydroxypropanoic acid is classified with the following hazards:

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

» H335: May cause respiratory irritation.[1]

To mitigate these risks, the following personal protective equipment is mandatory.

Table 1: Personal Protective Equipment for (2R)-2,3-Dihydroxypropanoic Acid
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Equipment Specifications Purpose

Compatible chemical-resistant )
To prevent skin contact and

Hand Protection gloves (e.g., Nitrile rubber, o
irritation.[1][2]

tested to EN 374).

] Safety goggles with side- To protect against splashes
Eye and Face Protection ) ) o
shields or a face shield. and eye irritation.[1][2]

) ] Laboratory coat and )
Skin and Body Protection ) ) ] To prevent skin exposure.[3]
appropriate protective clothing.

Required when ventilation is
NIOSH/MSHA or European ) )
) ) inadequate or when handling
Respiratory Protection Standard EN 149 approved ] )
) fine powders to avoid
respirator. ) o
respiratory tract irritation.[3]

Operational and Disposal Plans

Adherence to proper operational and disposal protocols is crucial for the safe management of
(2R)-2,3-Dihydroxypropanoic acid in a laboratory setting.

Handling and Storage

o Ventilation: Use only in a well-ventilated area or outdoors.[1] A mechanical exhaust system
may be required.[3]

» Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][4] Do not
eat, drink, or smoke in the work area.

o Storage: Store in a well-ventilated place and keep the container tightly closed.[1][4] The
product is chemically stable under standard ambient conditions.

First Aid Measures

o Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek medical attention if irritation
persists.[1][4]
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» Skin Contact: Wash off immediately with plenty of soap and water.[1][4] If skin irritation
occurs, get medical advice.[1]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[1][4]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.

Spill and Disposal Management

o Spill Cleanup: For spills, wear appropriate PPE, and use an absorbent material to collect the
substance. Place it into a suitable, closed container for disposal.[5] Avoid generating dust.

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[1][4] Do not allow the product to enter
drains.

Visual Safety Guides

The following diagrams provide a visual representation of the handling workflow and the
relationship between hazards and protective measures.
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Caption: Workflow for safely handling (2R)-2,3-Dihydroxypropanoic acid.
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Caption: Relationship between hazards and required personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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